Cas no 2687-94-7 (1-Octyl-2-pyrrolidone)

1-Octyl-2-pyrrolidone Properties

Names and Identifiers

• 1-Octylpyrrolidin-2-one
• N-ethyl pyrrolidone
• 1-OCTYL-2-PYRROLIDINONE
• 1-N-OCTYL-2-PYRROLIDONE
• N-OCTYL PYRROLIDONE
• N-OCTYL-2-PYRROLIDONE
• 1-octyl-2-pyrrolidinon
• 2-Pyrrolidinone,1-octyl-
• N-(n-octyl)-2-pyrrolidinone
• 1-Octyl-2-pyrrolidone
• 1-n-octylazacyclopentan-2-one
• 1-octyl-pyrrolidone
• 2-Pyrrolidinone,1-octyl
• caprylyl pyrrolidone
• N-n-Octylpyrrolidone
• N-octyl-2-pyrrolidinone
• N-Octylpyrrolidinone
• +Expand

• MDL： MFCD00074965
• InChIKey： WPPOGHDFAVQKLN-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H23NO/c1-2-3-4-5-6-7-10-13-11-8-9-12(13)14/h2-11H2,1H3
• SMILES： CCCCCCCCN1CCCC1=O

Computed Properties

• Exact Mass: 197.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 197.178
• Heavy Atom Count: 14
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 2.90720
• PSA: 20.31000
• Refractive Index: n20/D 1.465(lit.)
• Boiling Point: 172°C/15mmHg(lit.)
• Melting Point: -23°C(lit.)
• Flash Point: Fahrenheit: 287.6 ° f
  Celsius: 142 ° c
  
• Color/Form: Colorless pure liquid
• Solubility: Not available
• Density: 0.92 g/mL at 25 °C(lit.)

1-Octyl-2-pyrrolidone Security Information

• Symbol: GHS05 GHS09
• RTECS：UY5896000
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S23-S26-S36/37/39-S45-S1/2
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34; R51/53
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3267 8/PG 2
• Hazard Statement： H314,H411
• Warning Statement： P273,P280,P305+P351+P338,P310
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 34-51/53
• Signal Word：Danger
• HazardClass：8

1-Octyl-2-pyrrolidone Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds